Cas no 603067-18-1 (Calcium diaspartate trihydrate)
603067-18-1 structure
Product Name:Calcium diaspartate trihydrate
CAS No:603067-18-1
MF:C8H18CaN2O11
MW:358.313322544098
CID:390982
Update Time:2023-08-03
Calcium diaspartate trihydrate Chemical and Physical Properties
Names and Identifiers
-
- L-Aspartic acid, calcium salt (2:1), trihydrate
- calcium,(2S)-2-aminobutanedioate,hydron,trihydrate
- Calcium diaspartate trihydrate
- 09U1335X8K
- Calcium L-aspartate hydrate [JAN]
- Calcium L-aspartate hydrate
- calcium l-aspartate trihydrate
- L-Aspartic acid, calcium salt, hydrate (2:1:3)
- Q27236505
-
- Inchi: 1S/2C4H7NO4.Ca.3H2O/c2*5-2(4(8)9)1-3(6)7;;;;/h2*2H,1,5H2,(H,6,7)(H,8,9);;3*1H2/q;;+2;;;/p-2/t2*2-;;;;/m00..../s1
- InChI Key: ZDGBQWHMMCENFS-UBMJGTQTSA-L
- SMILES: [Ca+2].[O-]C([C@H](CC(=O)[O-])N)=O.[O-]C([C@H](CC(=O)[O-])N)=O.O.O.O.[H+].[H+]
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 122
- Topological Polar Surface Area: 216
Calcium diaspartate trihydrate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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